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The following tables summarize the Kovats Retention Indices (RI) for alpha-Calacorene, a key

identifying parameter in Gas Chromatography. The data is categorized by the type of chromatographic

column and temperature program used [1].

Table 1: Retention Indices on Non-Polar Columns

This data is crucial for method development and compound identification using common non-polar

stationary phases like DB-5 and HP-5.

Column
Type

Active
Phase

Temperature Program
Retention Index
(I)

Reference

Capillary Apiezon L Isothermal, 190°C 1585 Andersen, Ohta, et al.,
1977

Capillary DB-1 Ramp, 3°C/min from
60°C

1538 Mevy, Bessiere, et al.,
2006

Capillary DB-5 Ramp, 3°C/min from
60°C

1546 Adams, Morris, et al.,
2005

Capillary DB-5 Ramp, 3°K/min from
60°C

1542 Adams and Nguyen,
2005
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Column
Type

Active
Phase

Temperature Program
Retention Index
(I)

Reference

Capillary HP-5MS Ramp, 3°C/min from

60°C

1522 Couladis, Chinou, et al.,

2003

Capillary SPB-5 Ramp, 4°C/min from

60°C

1560 Gauvin, Lecomte, et al.,

2004

Table 2: Retention Indices on Polar Columns

This data is important for confirming identity and separating co-eluting compounds using polar stationary

phases like Carbowax 20M.

Column
Type

Active Phase
Temperature
Program

Retention Index
(I)

Reference

Capillary Carbowax
20M

Isothermal, 165°C 1930 Andersen, Ohta, et al.,
1977

Packed Carbowax
20M

Isothermal, 165°C 1926 Andersen, Syrdal, et al.,
1973

Capillary HP-Wax Ramp, 4°C/min from
60°C

1948 Gauvin, Lecomte, et al.,
2004

Capillary Supelcowax-
10

Ramp, 3°C/min from
75°C

1916 Tzakou and Couladis,
2001

Experimental Protocols & Context

The following methodologies detail how the data in the tables above was generated and highlight other

research contexts for alpha-Calacorene.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis: The tabulated RI values were

determined using standard GC and GC-MS techniques. A general protocol involves using a capillary
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column (e.g., 30 m DB-5 with 0.25 µm film thickness), helium as the carrier gas, and a temperature

program (e.g., starting at 50-60°C, then ramping at 2-4°C/min to a final temperature of 220-280°C).
The mass spectrometer typically operates in electron impact (EI) mode at 70 eV [1] [2].

Essential Oil Extraction and Bioactivity Screening: In recent research, alpha-Calacorene was
identified as a constituent (2.4%) in ciprés (Pilgerodendron uviferum) essential oil. The oil was

obtained via steam distillation and chemically characterized by GC-MS. The study then evaluated
the contact toxicity of the whole essential oil against insect pests like Musca domestica and

Spodoptera littoralis, finding significant insecticidal effects. This suggests a potential bioactive role for
alpha-Calacorene, though its specific contribution requires further isolation and testing [2].

Role as a Biosynthetic Intermediate: Alpha-Calacorene and its hydroxylated derivative, 3-hydroxy-
α-calacorene, have been identified as potential biosynthetic intermediates in the defense pathways of

plants like cotton (Gossypium hirsutum) and kenaf (Hibiscus cannabinus) against fungal pathogens
such as Verticillium dahliae. The absolute configuration of the (8S)-(+)-enantiomer of 3-hydroxy-α-

calacorene was established in cotton, which is critical for understanding the stereospecificity of its
biosynthesis [3].

Experimental Workflow Visualization

The diagram below outlines a generalized experimental workflow for the isolation, identification, and

bioactivity testing of alpha-Calacorene from a plant source, as described in the research.
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This workflow depicts the process from plant material to the identification and testing of alpha-Calacorene

[2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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